N-(1-benzylpiperidin-4-yl)-2-{2-[(2-sulfanylidene-1,2-dihydroquinazolin-4-yl)amino]-1,3-thiazol-4-yl}acetamide

• IUPAC Name: N-(1-benzylpiperidin-4-yl)-2-[2-[(2-sulfanylidene-3,4,4a,5,6,7,8,8a-octahydro-1H-quinazolin-4-yl)amino]-1,3-thiazol-4-yl]acetamide
• InChI: InChI=1S/C25H34N6OS2/c32-22(26-18-10-12-31(13-11-18)15-17-6-2-1-3-7-17)14-19-16-34-25(27-19)30-23-20-8-4-5-9-21(20)28-24(33)29-23/h1-3,6-7,16,18,20-21,23H,4-5,8-15H2,(H,26,32)(H,27,30)(H2,28,29,33)
• InChI Key: HWOXQRFOCLLGCE-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2C(C1)C(NC(=S)N2)NC3=NC(=CS3)CC(=O)NC4CCN(CC4)CC5=CC=CC=C5
• Molecular Formula: C25H34N6OS2
• Molecular Weight: 498.7 g/mol
• CAS No.: 689267-07-0

Description

N-(1-benzylpiperidin-4-yl)-2-{2-[(2-sulfanylidene-1,2-dihydroquinazolin-4-yl)amino]-1,3-thiazol-4-yl}acetamide is a useful research compound. Its molecular formula is C25H26N6OS2 and its molecular weight is 490.64. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antibacterial and Antimicrobial Applications

• Antibacterial Properties: A study has synthesized derivatives related to the specified compound, showing broad-spectrum antibacterial activity against various microorganisms (Bhoi et al., 2015).
• Antimicrobial Activity: Another research focused on synthesizing compounds with structural similarities, which displayed varied degrees of inhibitory actions against bacteria and fungi (Vanparia et al., 2013).
• Antibacterial and Antifungal Effects: The synthesis of new quinazolines as potential antimicrobial agents has been documented, emphasizing their effectiveness against various bacterial and fungal strains (Desai et al., 2007).

Antitumor and Anticancer Potential

• Antitumor Activity: Some novel sulfonamide derivatives, closely related to the queried compound, have shown potent anticancer activity, especially against breast and colon cancer cell lines (Ghorab et al., 2015).
• Cancer Cell Line Inhibition: Research on new N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives, which share structural features with the compound , revealed considerable anticancer activity against various cancer cell lines (Yurttaş et al., 2015).

Enzyme Inhibition and Molecular Docking Studies

• Enzyme Inhibitory Potential: Compounds with structural similarities have been investigated for their enzyme inhibitory activities, showing significant results against enzymes like α-glucosidase and acetylcholinesterase (Abbasi et al., 2019).
• Molecular Docking Analysis: Studies have also included molecular docking to evaluate the binding affinities of similar compounds, providing insights into their potential mechanisms of action (Al-Suwaidan et al., 2016).